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Compound of Interest

Compound Name: 6-Iododiosmin

Cat. No.: B601674 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Iododiosmin is a key impurity of Diosmin, a semisynthetic phlebotropic drug used in the

treatment of venous diseases. As a pharmaceutical reference standard, 6-Iododiosmin is

essential for the accurate identification, purity assessment, and quality control of Diosmin active

pharmaceutical ingredients (APIs) and finished drug products. These application notes provide

detailed protocols for the use of 6-Iododiosmin in analytical method development and

validation, ensuring the safety and efficacy of Diosmin-containing pharmaceuticals.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of 6-Iododiosmin is

fundamental for its use as a reference standard.
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Property Value Source

Chemical Name

7-[[6-O-(6-Deoxy-α-L-

mannopyranosyl)-β-D-

glucopyranosyl]oxy]-5-hydroxy-

2-(3-hydroxy-4-

methoxyphenyl)-6-iodo-4H-1-

benzopyran-4-one

[1]

Synonyms
Diosmin EP Impurity D, 6-

Iododiosmin
[2][3]

CAS Number 1431536-92-3 [1]

Molecular Formula C₂₈H₃₁IO₁₅ [4]

Molecular Weight 734.44 g/mol [4]

Appearance Light yellow to yellow solid [5]

Solubility
Slightly soluble in DMSO and

aqueous base
[6]

Experimental Protocols
High-Performance Liquid Chromatography (HPLC)
Method for Purity Determination
This protocol outlines a reverse-phase HPLC method suitable for the quantification of 6-
Iododiosmin and the purity assessment of Diosmin. This method is adapted from established

protocols for Diosmin and its related compounds.[7][8][9]

3.1.1. Chromatographic Conditions
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Parameter Recommended Conditions

Column C18 (e.g., 4.6 x 250 mm, 5 µm)

Mobile Phase

Acetonitrile: 0.1% Formic Acid in Water

(Gradient elution may be required for optimal

separation from Diosmin and other impurities)

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Detection Wavelength 280 nm

Injection Volume 10 µL

3.1.2. Preparation of Solutions

Standard Solution: Accurately weigh and dissolve an appropriate amount of 6-Iododiosmin
reference standard in a suitable solvent (e.g., DMSO or a mixture of the mobile phase) to

obtain a known concentration.

Sample Solution: Prepare the Diosmin API or drug product sample at a concentration that

allows for the detection of 6-Iododiosmin at its specification limit. A typical specification for

this impurity is not more than 0.6%.[10]

3.1.3. System Suitability

Before sample analysis, the chromatographic system must meet predefined suitability

parameters.

Parameter Acceptance Criteria

Tailing Factor ≤ 2.0

Theoretical Plates ≥ 2000

Relative Standard Deviation (RSD) for replicate

injections
≤ 2.0%
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3.1.4. Experimental Workflow

Solution Preparation HPLC Analysis

Data Analysis
Prepare Standard Solution

(6-Iododiosmin RS) System Suitability Test

Prepare Sample Solution
(Diosmin API/Product)

Inject Sample

Inject StandardPass

Peak Integration and Identification Quantification of 6-Iododiosmin

Click to download full resolution via product page

Caption: HPLC analysis workflow for 6-Iododiosmin.

Mass Spectrometry (MS) for Identification
Mass spectrometry can be used for the structural confirmation of 6-Iododiosmin. While

specific fragmentation data for 6-Iododiosmin is not readily available, general fragmentation

patterns for flavonoids can be informative.[11][12][13]

3.2.1. MS Conditions

Parameter Recommended Conditions

Ionization Mode
Electrospray Ionization (ESI), Positive or

Negative Ion Mode

Mass Analyzer
Quadrupole Time-of-Flight (Q-TOF) or Triple

Quadrupole (QqQ)

Collision Energy
Optimized to achieve characteristic

fragmentation

3.2.2. Expected Fragmentation
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Fragmentation of the parent ion (m/z 734.44) is expected to involve the cleavage of the

glycosidic bonds, leading to the loss of the sugar moieties and fragmentation of the aglycone

core. The presence of iodine will result in a characteristic isotopic pattern.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Elucidation
NMR spectroscopy is a powerful tool for the definitive structural confirmation of the 6-
Iododiosmin reference standard.

3.3.1. NMR Conditions

Parameter Recommended Conditions

Solvent Deuterated Dimethyl Sulfoxide (DMSO-d₆)

Spectrometer 400 MHz or higher

Experiments ¹H NMR, ¹³C NMR, COSY, HSQC, HMBC

Signaling Pathways of the Parent Compound,
Diosmin
As 6-Iododiosmin is an impurity of Diosmin, understanding the biological pathways of Diosmin

provides valuable context for its potential biological activities and for the development of related

analytical methods. Diosmin has been shown to modulate several key signaling pathways

involved in inflammation and cell survival.[14][15][16][17][18][19][20][21][22][23][24][25][26]

PI3K/Akt Signaling Pathway
Diosmin has been reported to influence the PI3K/Akt pathway, which is crucial for cell growth,

proliferation, and survival.[15][19][20][21][23]
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Caption: Diosmin's modulation of the PI3K/Akt signaling pathway.

NF-κB Signaling Pathway
Diosmin can inhibit the NF-κB signaling pathway, a key regulator of inflammation.[14][16][17]

[27]
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Caption: Diosmin's inhibition of the NF-κB signaling pathway.

MAPK/ERK Signaling Pathway
The MAPK/ERK pathway, involved in cell proliferation and differentiation, is also modulated by

Diosmin.[18][22][24][25][26]
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Caption: Diosmin's modulation of the MAPK/ERK signaling pathway.

Conclusion
The use of a well-characterized 6-Iododiosmin reference standard is critical for the quality

control of Diosmin-containing pharmaceutical products. The protocols and information provided

in these application notes offer a comprehensive guide for researchers and drug development
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professionals to ensure the identity, purity, and quality of their materials, ultimately contributing

to the safety and efficacy of these medicines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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